Cas no 2137972-43-9 (N-[(3-bromocyclobutyl)methyl]-2-methoxyacetamide)

• Product Name: N-[(3-bromocyclobutyl)methyl]-2-methoxyacetamide
• CAS No: 2137972-43-9
• MF: C₈H₁₄BrNO₂
• MW: 236.106261730194
• CID: 6197059
• PubChem ID: 165438842
• Update Time: 2025-08-05

N-[(3-bromocyclobutyl)methyl]-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• 2137095-46-4
• N-[(3-bromocyclobutyl)methyl]-2-methoxyacetamide
• 2137095-94-2
• 2-methoxy-N-{[(1r,3r)-3-bromocyclobutyl]methyl}acetamide
• EN300-377005
• EN300-718791
• 2137972-43-9
• 2-methoxy-N-{[(1s,3s)-3-bromocyclobutyl]methyl}acetamide
• EN300-377047

• Inchi： 1S/C8H14BrNO2/c1-12-5-8(11)10-4-6-2-7(9)3-6/h6-7H,2-5H2,1H3,(H,10,11)
• InChI Key： YKXIPBVCDVQLLH-UHFFFAOYSA-N
• SMILES： BrC1CC(CNC(COC)=O)C1

Computed Properties

• Exact Mass: 235.02079g/mol
• Monoisotopic Mass: 235.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Additional information on N-[(3-bromocyclobutyl)methyl]-2-methoxyacetamide

Comprehensive Overview of N-[(3-bromocyclobutyl)methyl]-2-methoxyacetamide (CAS No. 2137972-43-9)

N-[(3-bromocyclobutyl)methyl]-2-methoxyacetamide (CAS No. 2137972-43-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This brominated cyclobutyl derivative is characterized by its methoxyacetamide functional group, which plays a pivotal role in its reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of novel therapeutic agents targeting metabolic disorders and inflammatory diseases.

The compound's molecular structure, featuring a 3-bromocyclobutyl moiety, offers distinct advantages in synthetic chemistry. Its cyclobutane ring provides rigidity, while the bromine atom serves as a versatile handle for further functionalization. This makes N-[(3-bromocyclobutyl)methyl]-2-methoxyacetamide a valuable intermediate in the synthesis of complex molecules. Recent studies highlight its potential in creating small-molecule inhibitors, which are highly sought after in oncology and neurology research.

In the context of current trends, N-[(3-bromocyclobutyl)methyl]-2-methoxyacetamide aligns with the growing demand for bioactive scaffolds in medicinal chemistry. Its methoxyacetamide group is particularly noteworthy, as it mimics natural metabolites, enhancing its compatibility with biological systems. This property has led to its exploration in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development that leverages the body's own degradation machinery to eliminate disease-causing proteins.

From a synthetic perspective, the compound's bromocyclobutyl core is instrumental in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are cornerstone methodologies in modern organic synthesis, enabling the construction of carbon-carbon and carbon-heteroatom bonds with high precision. As a result, N-[(3-bromocyclobutyl)methyl]-2-methoxyacetamide is increasingly featured in patents and peer-reviewed publications as a key building block for heterocyclic compounds.

Another area of interest is the compound's potential role in green chemistry. Researchers are investigating its use in catalytic processes that minimize waste and reduce reliance on hazardous reagents. This aligns with global efforts to promote sustainable practices in chemical manufacturing. The methoxyacetamide moiety, in particular, is being studied for its ability to participate in atom-economical transformations, further enhancing the compound's appeal in environmentally conscious applications.

In summary, N-[(3-bromocyclobutyl)methyl]-2-methoxyacetamide (CAS No. 2137972-43-9) represents a versatile and promising compound in contemporary chemical research. Its unique structural features, combined with its applicability in drug discovery, catalysis, and sustainable chemistry, make it a subject of ongoing investigation. As the scientific community continues to uncover its potential, this compound is poised to play a significant role in advancing both academic and industrial innovations.